Cas no 5049-89-8 (21-Acetoxy-6α-fluoro-16α,17-(isopropylidenedioxy)pregna-1,4,9(11)-triene-3,20-dione)

• Product Name: 21-Acetoxy-6α-fluoro-16α,17-(isopropylidenedioxy)pregna-1,4,9(11)-triene-3,20-dione
• CAS No: 5049-89-8
• MF: C₂₆H₃₁FO₆
• MW: 458.519151926041
• CID: 386009
• PubChem ID: 135639083
• Update Time: 2025-04-19

21-Acetoxy-6α-fluoro-16α,17-(isopropylidenedioxy)pregna-1,4,9(11)-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,9(11)-triene-3,20-dione,21-(acetyloxy)-6-fluoro-16,17-[(1-methylethylidene)bis(oxy)]-, (6a,16a)- (9CI)
• 3-(piperidin-1-ylmethyl)-1-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-b]azepine
• 9,11-Dehydro Flunisolide Acetate
• AKOS037494240
• ES-2654
• [2-[(4R,8S,9S,13R,19S)-19-fluoro-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-8-yl]-2-oxoethyl] acetate
• 5049-89-8
• 21-Acetoxy-6α-fluoro-16α,17-(isopropylidenedioxy)pregna-1,4,9(11)-triene-3,20-dione

• Inchi： 1S/C26H31FO6/c1-14(28)31-13-21(30)26-22(32-23(2,3)33-26)12-18-16-11-20(27)19-10-15(29)6-8-24(19,4)17(16)7-9-25(18,26)5/h6-8,10,16,18,20,22H,9,11-13H2,1-5H3/t16?,18?,20-,22+,24+,25-,26+/m0/s1
• InChI Key： KWCRYAKNMDCXSU-FRXWPNSNSA-N
• SMILES： F[C@@H]1C2=CC(C=C[C@]2(C)C2=CC[C@]3(C)[C@@]4(C(COC(C)=O)=O)[C@@H](CC3C2C1)OC(C)(C)O4)=O

Computed Properties

• Exact Mass: 378.20335
• Monoisotopic Mass: 378.203131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9
• XLogP3: 2.6

Experimental Properties

• Density: 1.32
• Boiling Point: 464.6°Cat760mmHg
• Flash Point: 234.8°C
• Refractive Index: 1.607
• PSA: 30.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives